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Compound of Interest

Compound Name: 3-Pyridinesulfonate

Cat. No.: B15499124 Get Quote

CAS Number: 636-73-7 Molecular Formula: C₅H₅NO₃S Molecular Weight: 159.16 g/mol [1][2]

This technical guide provides an in-depth overview of 3-Pyridinesulfonate, also known as 3-

Pyridinesulfonic acid, a versatile heterocyclic organic compound. It serves as a crucial building

block and intermediate in a wide range of applications, from pharmaceutical synthesis to

materials science.[3][4][5] This document is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical properties,

synthesis, and key applications.

Physicochemical and Quantitative Data
The following tables summarize the key physicochemical and quantitative data for 3-

Pyridinesulfonic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15499124?utm_src=pdf-interest
https://www.mallakchemicals.com/metal-finishing-chemicals/3-pyridinesulfonic-acid-c5h5no3s-cas-no-636-73-7.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3772948.htm
https://www.benchchem.com/product/b15499124?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/3-pyridinesulfonic-acid-dic6318.html
https://www.nbinno.com/article/other-organic-chemicals/the-versatility-of-3-pyridinesulfonic-acid-organic-synthesis-functional-materials-ur
https://www.benchchem.com/product/b189471
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15499124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 636-73-7 [1][6][7]

Molecular Formula C₅H₅NO₃S [1][6]

Molecular Weight 159.16 g/mol [1][6][7]

Appearance
White to off-white crystalline

powder
[1]

Melting Point >300 °C [1][2]

Solubility Soluble in water [1]

Purity ≥98% [6]

Synthesis of 3-Pyridinesulfonic Acid
The industrial production of 3-Pyridinesulfonic acid is a multi-step process that typically begins

with the oxidation of 3-chloropyridine. This is followed by a sulfonation step and subsequent

reduction to yield the final product.[8]

Experimental Protocol: Synthesis from 3-Chloropyridine
This protocol outlines a common method for the synthesis of 3-Pyridinesulfonic acid.

Step 1: Oxidation of 3-Chloropyridine to 3-Chloro-pyridine-N-oxide

Dissolve 3-chloropyridine in a suitable solvent, such as acetic acid.

Add an oxidizing agent, for instance, hydrogen peroxide, to the solution. This reaction is

typically carried out at a controlled temperature, ranging from room temperature up to

approximately 100°C.[8]

The resulting 3-chloro-pyridine-N-oxide can be separated from the reaction mixture using

solvents or by precipitation with inorganic or organic bases.[8]

Step 2: Sulfonation of 3-Chloro-pyridine-N-oxide
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The separated 3-chloro-pyridine-N-oxide is then reacted with a sulfonating agent.

This reaction introduces the sulfonic acid group onto the pyridine ring, forming pyridine-3-

sulfonic acid-N-oxide.

Step 3: Reduction of Pyridine-3-sulfonic acid-N-oxide

The pyridine-3-sulfonic acid-N-oxide intermediate is then reduced to remove the N-oxide.

A common method for this step is catalytic hydrogenation.

The crude solution of pyridine-3-sulfonic acid-N-oxide can be made alkaline with sodium

hydroxide and then hydrogenated in the presence of a catalyst like Raney nickel.[8]

The hydrogenation is typically carried out at elevated temperatures (e.g., 100°C) and

pressures (e.g., 7 bars).[8]

After the reaction is complete, the catalyst is filtered off, and the 3-Pyridinesulfonic acid is

isolated from the solution.
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Synthetic pathway for 3-Pyridinesulfonic acid.

Applications in Research and Drug Development
3-Pyridinesulfonic acid is a valuable precursor in the synthesis of a variety of organic

molecules. Its utility stems from the presence of both a pyridine ring, a common scaffold in

pharmaceuticals, and a sulfonic acid group, which can be used to modulate solubility and for

further chemical transformations.[3][4]

Pharmaceutical Intermediate
While 3-Pyridinesulfonic acid itself is not typically the active pharmaceutical ingredient, it serves

as a key intermediate in the production of various drugs.[1] Notably, it is recognized as an

impurity of Vonoprazan, a potassium-competitive acid blocker used for treating acid-related

gastrointestinal disorders.[9] This highlights its role as a building block in the synthesis of
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complex pharmaceutical compounds. The pyridine moiety is a prevalent feature in many FDA-

approved drugs due to its ability to engage in hydrogen bonding and π–π stacking interactions

with biological targets, thereby enhancing binding affinity and specificity.[10]

Other Industrial Applications
Beyond its role in pharmaceuticals, 3-Pyridinesulfonic acid has several other industrial

applications:

Electroplating: It is used as an additive in electroplating baths to improve the quality and

uniformity of metal coatings.[1]

Dyes: It is an intermediate in the manufacturing of water-soluble reactive dyes.[4][8]

Catalysis: The sulfonic acid group contributes to its use in catalyst development, where it can

enhance catalytic activity and selectivity.[4]

Materials Science: It is employed in modifying biomolecules and in the creation of novel

functional materials.[4]

Biological Activity and Signaling Pathways
Currently, there is limited publicly available information detailing the specific biological activities

or signaling pathways directly modulated by 3-Pyridinesulfonic acid as a standalone molecule.

Its primary role in the life sciences appears to be that of a chemical intermediate. However, the

broader class of pyridine-containing compounds exhibits a vast range of biological activities,

including antimicrobial, anticancer, and anti-inflammatory properties.[11] Derivatives of

pyridinesulfonamides, which can be synthesized from 3-Pyridinesulfonic acid, are known to act

as inhibitors of enzymes such as carbonic anhydrase.[12] Further research is needed to

elucidate any intrinsic biological effects of 3-Pyridinesulfonic acid itself.
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Role of 3-Pyridinesulfonic acid as a key intermediate.

Safety and Handling
3-Pyridinesulfonic acid is a corrosive substance and should be handled with appropriate

personal protective equipment, including gloves, safety glasses, and a lab coat. It is important

to avoid inhalation of dust and contact with skin and eyes. Store in a cool, dry, and well-

ventilated area away from incompatible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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